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Compound of Interest

Compound Name: 6-Chloro-5-nitropicolinic acid

Cat. No.: B1349207

An In-depth Technical Guide to 6-Chloro-5-
nitropicolinic Acid

Disclaimer: Detailed experimental data and specific, validated protocols for the synthesis and
analysis of 6-Chloro-5-nitropicolinic acid are not readily available in publicly accessible
scientific literature or patents based on a comprehensive search. The information provided
herein is a compilation of available data from chemical suppliers, computational predictions,
and general knowledge of related chemical compounds.

This technical guide offers a summary of the known physical and chemical properties of 6-
Chloro-5-nitropicolinic acid, intended for researchers, scientists, and drug development
professionals. Due to the limited availability of experimental data, some of the presented
information is based on computational predictions.

Physicochemical Properties

The fundamental physical and chemical identifiers for 6-Chloro-5-nitropicolinic acid are
summarized below. It is important to note that while some properties like molecular weight are
calculated and exact, others such as boiling and melting points are often predictions and
should be treated as estimates until experimentally verified.

Table 1: Physicochemical Properties of 6-Chloro-5-nitropicolinic acid
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Property Value SourcelType
6-Chloro-5-nitropyridine-2-
IUPAC Name
carboxylic acid
6-chloro-5-nitro-2-
Synonyms o ) ) [1]
pyridinecarboxylic acid
CAS Number 353277-27-7 [1]
Molecular Formula CeH3CIN204 [1]
Molecular Weight 202.55 g/mol [1]
Physical Form Solid [1]

~240-242 °C (for the related

Melting Point isomer 6-chloro-5- [2] (Predicted)
nitropyridine-3-carboxylic acid)

Boiling Point Not available
Low solubility in water; soluble
in some organic solvents like

Solubility chloroform and acetone (for [2] (Qualitative)
the related isomer 6-chloro-5-
nitropyridine-3-carboxylic acid)

pKa Not available
WMPMXUCWDZXMEW-

InChl Key [1]

UHFFFAOYSA-N

Chemical Properties and Reactivity

The chemical behavior of 6-Chloro-5-nitropicolinic acid is dictated by the interplay of its three
key functional groups: the carboxylic acid, the chloro substituent, and the nitro group on the
pyridine ring.

 Acidity: The carboxylic acid group imparts acidic properties to the molecule. The presence of
two electron-withdrawing groups (chloro and nitro) on the pyridine ring is expected to
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increase the acidity of the carboxylic acid compared to unsubstituted picolinic acid, thus
lowering its pKa.

Reactivity of the Pyridine Ring: The pyridine ring is electron-deficient, and this deficiency is
further enhanced by the strongly electron-withdrawing nitro and chloro groups. This
electronic nature makes the ring susceptible to nucleophilic aromatic substitution (SNAr),
particularly at the positions activated by the nitro group (ortho and para). The chlorine atom
at the 6-position is a good leaving group and is prone to be displaced by various
nucleophiles.

Reduction of the Nitro Group: The nitro group can be readily reduced to an amino group
using a variety of reducing agents, such as metals in acidic media (e.g., Fe/HCI, SnCI2/HCI)
or catalytic hydrogenation. This transformation is a common strategy in organic synthesis to
introduce an amino group, which can then be further functionalized.

Stability: As a nitroaromatic compound, 6-Chloro-5-nitropicolinic acid should be handled
with care. While generally stable under standard conditions, nitroaromatic compounds can
be sensitive to heat and shock, especially in the presence of impurities. It should be stored in
a cool, dry, and well-ventilated place, away from heat sources and strong oxidizing agents.[1]
The recommended storage condition is under an inert atmosphere at 2-8°C.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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